Cas no 84062-65-7 (2-(diethoxymethyl)-2-methyloxirane)

• Product Name: 2-(diethoxymethyl)-2-methyloxirane
• CAS No: 84062-65-7
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 6123410
• PubChem ID: 12673318
• Update Time: 2025-08-03

2-(diethoxymethyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(diethoxymethyl)-2-methyloxirane
• 84062-65-7
• EN300-1737550

• Inchi： 1S/C8H16O3/c1-4-9-7(10-5-2)8(3)6-11-8/h7H,4-6H2,1-3H3
• InChI Key： UYSAXGZMDUDMMG-UHFFFAOYSA-N
• SMILES： O1CC1(C)C(OCC)OCC

Computed Properties

• Exact Mass: 160.109944368g/mol
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 31Ų

Additional information on 2-(diethoxymethyl)-2-methyloxirane

Introduction to 2-(diethoxymethyl)-2-methyloxirane (CAS No. 84062-65-7) and Its Emerging Applications in Chemical Biology

2-(diethoxymethyl)-2-methyloxirane, identified by the Chemical Abstracts Service Number (CAS No.) 84062-65-7, is a significant compound in the realm of organic chemistry and chemical biology. This oxirane derivative, characterized by its unique structural framework, has garnered attention due to its versatile reactivity and potential applications in synthetic chemistry, drug development, and material science. The compound’s molecular structure, featuring a methyloxirane core with diethoxymethyl substituents, imparts distinctive chemical properties that make it a valuable intermediate in various biochemical processes.

The oxirane ring, a three-membered cyclic ether, is known for its high reactivity and ability to participate in nucleophilic addition reactions. In the case of 2-(diethoxymethyl)-2-methyloxirane, the presence of two diethoxymethyl groups enhances its utility as a synthetic building block. This modification not only stabilizes the oxirane ring but also provides additional sites for functionalization, making it an attractive candidate for constructing complex molecular architectures.

Recent advancements in the field of chemical biology have highlighted the importance of oxirane derivatives in drug discovery and biomolecular engineering. The ability of 2-(diethoxymethyl)-2-methyloxirane to undergo controlled ring-opening reactions with various nucleophiles has been exploited to develop novel pharmacophores. For instance, researchers have utilized this compound to synthesize cyclic peptidomimetics, which mimic the bioactivity of natural peptides while exhibiting improved pharmacokinetic properties. These peptidomimetics hold promise in treating a range of diseases, including cancer and inflammatory disorders.

Moreover, the reactivity of 2-(diethoxymethyl)-2-methyloxirane has been leveraged in the development of cross-coupling reactions, which are pivotal in constructing carbon-carbon bonds essential for drug synthesis. The compound’s diethoxymethyl groups can be selectively transformed into other functional groups through various chemical transformations, such as hydrolysis or reduction. This flexibility allows chemists to tailor the molecular structure of their target compounds with high precision.

In the context of material science, 2-(diethoxymethyl)-2-methyloxirane has been investigated for its potential use in polymer synthesis. The incorporation of oxirane units into polymer backbones can enhance material properties such as biodegradability and thermal stability. Researchers have explored its use in creating biodegradable polyesters and polyurethanes, which are increasingly demanded in sustainable packaging and medical devices.

The compound’s unique chemical profile has also sparked interest in its role as a catalyst or co-catalyst in organic transformations. Studies have demonstrated that 2-(diethoxymethyl)-2-methyloxirane can facilitate ring-closing metathesis (RCM) reactions under mild conditions, providing a greener alternative to traditional methods. This capability aligns with the growing emphasis on sustainable chemistry practices that minimize waste and energy consumption.

From a computational chemistry perspective, the reactivity of 2-(diethoxymethyl)-2-methyloxirane has been extensively studied using advanced modeling techniques. These studies have provided insights into the mechanistic pathways governing its transformations, enabling researchers to predict and optimize reaction outcomes more effectively. Such computational approaches are becoming indispensable in modern drug discovery pipelines, where rapid screening of potential candidates is crucial.

The synthesis of 2-(diethoxymethyl)-2-methyloxirane itself presents an interesting challenge due to the need for precise control over functional group placement. Recent methodologies have focused on improving yield and purity through catalytic processes or flow chemistry systems. These innovations not only enhance the accessibility of the compound but also contribute to more efficient synthetic routes for related derivatives.

In conclusion, 2-(diethoxymethyl)-2-methyloxirane (CAS No. 84062-65-7) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for chemists and biologists alike. As research continues to uncover new possibilities for this molecule, 2-(diethoxymethyl)-2-methyloxirane is poised to play an increasingly important role in shaping future advancements in chemical biology and materials science.